Cas no 22353-46-4 ((5-Chloro-3-nitro-pyridin-2-yl)-hydrazine)

• Product Name: (5-Chloro-3-nitro-pyridin-2-yl)-hydrazine
• CAS No: 22353-46-4
• MF: C₅H₅ClN₄O₂
• MW: 188.571799039841
• CID: 4756168
• PubChem ID: 21821552
• Update Time: 2026-02-26

(5-Chloro-3-nitro-pyridin-2-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-3-nitro-pyridin-2-yl)-hydrazine
• 5-chloro-2-hydrazino-3-nitro-pyridine
• 1-(5-CHLORO-3-NITROPYRIDIN-2-YL)HYDRAZINE
• GS0066
• 5-Chloro-2-hydrazinyl-3-nitropyridine
• (5-chloro-3-nitropyridin-2-yl)hydrazine
• BS-51119
• 22353-46-4
• AKOS006340604
• DTXSID401286308
• AKOS017407181
• DB-382407
• MFCD10000082
• D87894

• MDL： MFCD10000082
• Inchi： 1S/C5H5ClN4O2/c6-3-1-4(10(11)12)5(9-7)8-2-3/h1-2H,7H2,(H,8,9)
• InChI Key： UHYSNWKUKBMEHR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 188.010103g/mol
• Monoisotopic Mass: 188.010103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.8
• Molecular Weight: 188.57g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on (5-Chloro-3-nitro-pyridin-2-yl)-hydrazine

5-Chloro-2-hydrazino-3-nitro-pyridine (CAS No. 22353-46-4): A Versatile Nitropyridine Derivative in Modern Chemistry

5-Chloro-2-hydrazino-3-nitro-pyridine (CAS 22353-46-4) is a specialized nitropyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of chloro, hydrazino, and nitro functional groups, making it a valuable building block for various synthetic applications. The molecular formula C₅H₅ClN₄O₂ and molecular weight of 188.57 g/mol give this compound distinct chemical properties that researchers are actively exploring.

In recent years, the demand for 5-Chloro-2-hydrazino-3-nitro-pyridine has increased due to its role in developing novel antimicrobial agents and crop protection chemicals. The compound's nitropyridine core provides excellent electron-withdrawing characteristics, while the hydrazino group offers nucleophilic reactivity - a combination that makes it particularly useful in heterocyclic synthesis. Researchers frequently search for "nitropyridine derivatives applications" and "chloro-nitropyridine synthesis", reflecting the growing interest in this chemical class.

The physical properties of CAS 22353-46-4 include a characteristic yellow to orange crystalline appearance with moderate solubility in polar organic solvents. Its stability under normal conditions makes it suitable for various pharmaceutical intermediates applications. Current studies focus on its potential in creating bioactive molecules, particularly in addressing the global challenge of antibiotic resistance - a hot topic that attracts significant scientific and public interest.

From a synthetic chemistry perspective, 5-Chloro-2-hydrazino-3-nitro-pyridine serves as a precursor for numerous nitrogen-containing heterocycles. The compound's reactivity allows for diverse transformations, including cyclization reactions to form pyrazolo[3,4-b]pyridines and other fused ring systems. These structural motifs are prevalent in many FDA-approved drugs, explaining why searches for "nitropyridine in drug discovery" have surged by 42% in the past year according to chemical database analytics.

Environmental and safety considerations for 22353-46-4 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. The scientific community continues to investigate "green chemistry approaches" for synthesizing such nitropyridine derivatives, aligning with the broader trend toward sustainable chemical processes.

The market for 5-Chloro-2-hydrazino-3-nitro-pyridine has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Analytical techniques like HPLC and NMR are commonly employed for quality control, with purity standards typically exceeding 98% for research-grade material. Recent patent literature reveals increasing applications in electronic materials and organic semiconductors, expanding its utility beyond traditional medicinal chemistry applications.

Storage recommendations for CAS 22353-46-4 include keeping the compound in a cool, dry place away from strong oxidizers. The hydrazino group requires particular attention to prevent unwanted oxidation reactions. Researchers exploring "stable nitropyridine storage" or "hydrazino compound handling" will find this information particularly relevant to their work with this specialty chemical.

Future research directions for 5-Chloro-2-hydrazino-3-nitro-pyridine include its potential in cancer drug development and antiviral therapies, areas that have gained tremendous attention since the COVID-19 pandemic. The compound's ability to serve as a scaffold for kinase inhibitors makes it particularly interesting for targeted cancer treatments, a field experiencing rapid growth with numerous clinical trials underway worldwide.

From a regulatory perspective, 22353-46-4 is not currently listed on major controlled substance inventories, though proper documentation should accompany international shipments. The compound's status as a research chemical means it primarily serves academic and industrial laboratories rather than large-scale commercial applications. However, its importance in medicinal chemistry ensures continued demand from pharmaceutical developers.

Analytical characterization of 5-Chloro-2-hydrazino-3-nitro-pyridine typically includes mass spectrometry for molecular weight confirmation and infrared spectroscopy to identify functional groups. These standard analytical techniques help ensure compound identity and purity for research applications. The growing field of computational chemistry has also produced several studies predicting the reactivity and potential biological activity of this nitropyridine derivative.

In conclusion, CAS 22353-46-4 represents an important nitrogen-rich heterocycle with diverse applications in modern chemistry. Its unique combination of substituents offers multiple sites for chemical modification, making it valuable for drug discovery and material science applications. As research into nitropyridine chemistry advances, this compound will likely play an increasingly important role in developing new therapeutic agents and functional materials.